Cas no 2679808-58-1 (benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate)

• Product Name: benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate
• CAS No: 2679808-58-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6198525
• PubChem ID: 165935266
• Update Time: 2025-07-02

benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2679808-58-1
• EN300-7108947
• benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate

• Inchi： 1S/C13H19NO3/c1-3-14(11(2)9-15)13(16)17-10-12-7-5-4-6-8-12/h4-8,11,15H,3,9-10H2,1-2H3/t11-/m0/s1
• InChI Key： FBFHCQDYAPRICZ-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@@H](C)CO)=O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate

Comprehensive Overview of Benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate (CAS No. 2679808-58-1)

Benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate (CAS No. 2679808-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate structure, is widely studied for its potential applications in drug development and enzymatic studies. The presence of both benzyl and ethyl groups, along with a hydroxypropan-2-yl moiety, contributes to its distinct chemical properties and reactivity.

In recent years, the demand for chiral intermediates like Benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate has surged, driven by the growing focus on stereoselective synthesis in the pharmaceutical industry. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs), where its enantiomeric purity is critical. The compound's CAS No. 2679808-58-1 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The synthesis of Benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate often involves multi-step organic reactions, including carbamate formation and chiral resolution techniques. Its hydroxypropan-2-yl group provides a versatile handle for further functionalization, making it valuable for medicinal chemistry applications. Additionally, the compound's stability under various conditions has been a topic of investigation, with studies highlighting its compatibility with common organic solvents and reaction conditions.

From a search engine optimization (SEO) perspective, queries related to "CAS No. 2679808-58-1 uses", "Benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate synthesis", and "chiral carbamate applications" are increasingly popular among researchers and industry professionals. These trends reflect the compound's relevance in cutting-edge scientific endeavors. Furthermore, its potential role in green chemistry initiatives, such as catalytic asymmetric synthesis, aligns with the global push for sustainable chemical processes.

In conclusion, Benzyl N-ethyl-N-[(2S)-1-hydroxypropan-2-yl]carbamate (CAS No. 2679808-58-1) represents a promising candidate for advanced research and industrial applications. Its unique structural features and functional groups make it a valuable asset in the development of novel therapeutics and biochemical tools. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the future of organic synthesis and drug discovery.